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Compound of Interest

2-(5-Chlorothiophen-2-
Compound Name:
yl)acetonitrile

CAS No.: 42520-90-1

Cat. No.: B3052581

Get Quote

Substance Identity & Physicochemical Profile

Before implementing safety protocols, one must understand the physical behavior of the target
analyte. 5-chloro-2-thienylacetonitrile is a functionalized thiophene derivative often used as a
scaffold in the synthesis of antithrombotic agents (e.g., Factor Xa inhibitors) and
agrochemicals.[1]
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Parameter Technical Specification Relevance to Safety

Unique identifier for
CAS Number 42520-90-1 , _
inventory/regulatory tracking.

_ Defines structural reactivity
2-(5-chlorothiophen-2- ) ) o
IUPAC Name o (thiophene ring + nitrile group).
yl)acetonitrile ]

Formula CeHaCINS MW: 157.62 g/mol .[1][2][3][4]
) o High mobility; requires
Physical State Liquid (at room temp) )
containment.[1]
Volatile under vacuum. Risk of
Boiling Point 117-119 °C (at 7 Torr) vapor generation during
distillation.[1]
Denser than water; sinks in
Density ~1.314 g/cm3 aqueous spills, complicating
cleanup.[1]
N Organic solvents (DCM, Lipophilic; readily absorbed
Solubility )
EtOAC) through skin.[1]

Hazard Architecture (The "Why" Behind the Rules)

Standard GHS classifications list hazards; this section explains the causality to enable better
risk assessment.

2.1 The Nitrile Mechanism (Metabolic Toxicity)

Unlike ionic cyanides (e.g., NaCN), 5-chloro-2-thienylacetonitrile does not release cyanide
immediately upon contact.[1]

e Mechanism: The nitrile moiety (-CN) is stable until metabolized by hepatic Cytochrome P450
enzymes (specifically CYP2EL1).[1] This oxidative metabolism cleaves the alpha-carbon
bond, slowly releasing the cyanide ion (

)[1]
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 Clinical Implication: Symptoms of toxicity (hypoxia, dizziness, confusion) may be delayed by
1-4 hours after exposure.[1]

» Actionable Protocol: Observation periods after accidental exposure must extend beyond
immediate first aid.[1]

2.2 Thiophene Reactivity (Dermal/Respiratory)
The chlorinated thiophene ring is highly lipophilic.[1]

o Skin Absorption: The chlorine substituent increases lipophilicity compared to non-
halogenated thiophenes, enhancing dermal penetration rates.[1]

o Sensitization: Chlorinated heterocycles are potential sensitizers.[1] Repeated low-level
exposure can lead to allergic contact dermatitis.[1]

GHS Classification Summary (Inferred from Analogues):

Acute Tox. 4 (Oral/Dermal/Inhalation): H302+H312+H332[1]

Skin Irrit. 2: H315

Eye Irrit. 2A: H319

STOT SE 3: H335 (Respiratory Irritation)[1]

Engineering Controls & Personal Protective Equipment
(PPE)
3.1 Primary Containment (Engineering)

e Fume Hood: Mandatory.[1] Air velocity must be maintained at >0.5 m/s.[1]

e Vacuum Lines: If distilling (BP 119°C @ 7 Torr), exhaust must be trapped (cold trap -78°C) to
prevent nitrile vapors from entering the pump oil or laboratory atmosphere.[1]

3.2 Barrier Protection (PPE)

e Gloves: Standard latex is insufficient due to the compound's organic solubility.[1]
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o Recommendation:Nitrile (Minimum 0.11 mm thickness) for splash protection.[1]

o Critical Operation: For immersion or prolonged handling, use Silver Shield/4H laminate
gloves.[1]

» Respiratory: If working outside a hood (e.qg., spill cleanup), a full-face respirator with Type
ABEK (Organic Vapor/Acid Gas/Cyanide) cartridges is required.[1]

Emergency Response Protocols
4.1 Logic-Driven Response Workflow

The following diagram outlines the decision logic for a spill or exposure event.
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Incident Detected

Identify Incident Type

VRN

Spill (>10 mL) Personal Exposure
Evacuate Area (10m radius) Identify Route
Don PPE: Respirator + Laminate Gloves Skin Contact Inhalation

'

Absorb: Vermiculite or Sand

l

Dispose as Hazardous Waste
(Do NOT acidify)

Move to Fresh Air
Administer Oxygen if Hypoxic

Wash: Soap + Water (15 min)
Discard Contaminated Clothing

Urgent Medical Attention
(Mention Potential Cyanide Release)

Click to download full resolution via product page

Figure 1: Decision logic for emergency response involving 5-chloro-2-thienylacetonitrile.[1]

4.2 First Aid Specifics

¢ Cyanide Antidote Availability: While this is a nitrile, standard cyanide antidotes
(Hydroxocobalamin or Sodium Thiosulfate) should be available in the facility medical center.
[1] Do not administer amyl nitrite unless instructed by a physician, as the cyanide release is
metabolic and delayed.[1]
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o Eye Contact: Irrigate immediately.[1] The lipophilic nature means water alone may not
displace the chemical efficiently; use copious amounts of water or saline for at least 15
minutes.[1]

Storage & Chemical Compatibility
5.1 Incompatibilities

e Strong Acids: Contact with strong acids (HCI, H2SOa4) can hydrolyze the nitrile to the
amide/acid, but under extreme conditions or heat, could theoretically release HCN gas.[1]
Store away from acid cabinets.

o Strong Oxidizers: The sulfur in the thiophene ring is susceptible to oxidation (to
sulfoxides/sulfones), which is exothermic.[1] Avoid contact with peroxides or permanganates.

[1]

e Bases: Strong bases can cause hydrolysis of the nitrile.[1]

5.2 Storage Conditions

o Temperature: 2—-8°C (Refrigerated).

o Atmosphere: Inert gas (Argon or Nitrogen) recommended to prevent oxidative degradation of
the thiophene ring over time.[1]

» Container: Amber glass to protect from light-induced degradation.[1]

Waste Management

 Classification: Hazardous Organic Waste (Halogenated).[1]

e Protocol:

[¢]

Collect in a dedicated container for "Halogenated Solvents & Organics".[1]

[¢]

Label clearly: "Contains Organic Nitriles - DO NOT ACIDIFY™.

[e]

Destruction: Commercial incineration equipped with scrubbers for NOx, SOx, and HCI
gases.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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